Cas no 18233-63-1 (2-phenyl-N-[(Z)-N-phenyl-(C-sulfanylcarbonimidoyl)amino]acetamide)

2-phenyl-N-[(Z)-N-phenyl-(C-sulfanylcarbonimidoyl)amino]acetamide structure
18233-63-1 structure
Product Name:2-phenyl-N-[(Z)-N-phenyl-(C-sulfanylcarbonimidoyl)amino]acetamide
CAS No:18233-63-1
MF:C15H15N3OS
MW:285.364101648331
CID:1374406
PubChem ID:722757
Update Time:2025-04-20

2-phenyl-N-[(Z)-N-phenyl-(C-sulfanylcarbonimidoyl)amino]acetamide Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetamide, N-[(2-phenylhydrazino)thioxomethyl]-
    • 2-phenyl-N-[(Z)-N-phenyl-(C-sulfanylcarbonimidoyl)amino]acetamide
    • F3147-4788
    • ZINC00127072
    • Benzeneacetic acid, 2-[(phenylamino)thioxomethyl]hydrazide
    • 1-phenyl-3-[(2-phenylacetyl)amino]thiourea
    • CHEMBL1539229
    • N1-phenyl-2-(2-phenylacetyl)hydrazine-1-carbothioamide
    • SMR000285700
    • MLS000692999
    • 18233-63-1
    • STK402005
    • N-phenyl-2-(2-phenylacetyl)hydrazine-1-carbothioamide
    • HMS1651D02
    • SCHEMBL3808723
    • N-phenyl-2-(phenylacetyl)hydrazinecarbothioamide
    • XTVJYOVFEYXZQK-UHFFFAOYSA-N
    • AKOS000580174
    • AKOS003624468
    • F0807-0526
    • 2-PHENYL-N-[(PHENYLCARBAMOTHIOYL)AMINO]ACETAMIDE
    • HMS2660P16
    • phenylacetyl 4-phenyl 3-thiosemicarbazide
    • 4-PHENYL-1-(PHENYLACETYL)-3-THIOSEMICARBAZIDE
    • N-phenyl-2-(2-phenylacetyl)hydrazinecarbothioamide
    • (Z)-N-phenyl-N'-(2-phenylacetyl)carbamohydrazonothioic acid
    • Inchi: 1S/C15H15N3OS/c19-14(11-12-7-3-1-4-8-12)17-18-15(20)16-13-9-5-2-6-10-13/h1-10H,11H2,(H,17,19)(H2,16,18,20)
    • InChI Key: XTVJYOVFEYXZQK-UHFFFAOYSA-N
    • SMILES: S=C(NNC(CC1C=CC=CC=1)=O)NC1C=CC=CC=1

Computed Properties

  • Exact Mass: 285.09358328g/mol
  • Monoisotopic Mass: 285.09358328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 323
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 85.2Ų

2-phenyl-N-[(Z)-N-phenyl-(C-sulfanylcarbonimidoyl)amino]acetamide Pricemore >>

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